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Compound of Interest

Compound Name: 4-Methylbenzylamine

Cat. No.: B130917

An In-Depth Technical Guide to 4-Methylbenzylamine

CAS Number: 104-84-7

This guide provides comprehensive technical information on 4-Methylbenzylamine, a versatile
primary amine widely utilized in organic synthesis. It is intended for researchers, scientists, and
professionals in drug development and chemical manufacturing.

Chemical and Physical Properties

4-Methylbenzylamine, also known as p-xylylamine or a-amino-p-xylene, is a colorless to pale
yellow liquid.[1][2] Its fundamental properties are summarized below.
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Property Value References
CAS Number 104-84-7 [31141[5]
Molecular Formula CsH11N [3B1141[5]
Molecular Weight 121.18 g/mol [11[4115]
Appearance C.:ok')rless to pale yellow clear (2]

liquid
Density 0.952 g/mL at 25 °C [6][71[8]
Melting Point 12-13 °C [3161[7]
Boiling Point 195 °C [3161[7]
Flash Point 75.0 °C (closed cup) [3]

Refractive Index (n20/D)

1.534

[6]7]

SMILES

CC1=CC=C(C=C1)CN

[4][6]

InChl Key

HMTSWYPNXFHGEP-
UHFFFAOYSA-N

[61t71el

Spectroscopic Data

Spectroscopic information is crucial for the identification and characterization of 4-
Methylbenzylamine. Data is available across various common spectroscopic techniques.[5][9]

Spectrum Type Availability

1H NMR Available

3C NMR Available

Mass Spectrometry (MS) Available

Infrared (IR) Spectroscopy Available

Raman Spectroscopy Available
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Applications in Synthesis

4-Methylbenzylamine is a key building block in the synthesis of a variety of more complex
molecules and functional materials.

o Pharmaceutical Intermediates: It serves as a precursor for various bioactive compounds,
including anticonvulsants.[8] It is also used to synthesize sulfonamides, a class of
compounds with significant therapeutic applications.[10]

o Heterocyclic Chemistry: The amine group is reactive towards cyclization reactions, making it
a useful component in the synthesis of nitrogen-containing heterocycles like benzimidazoles.

[8]

» Imines (Schiff Bases): It readily reacts with aldehydes and ketones to form imines, which are
versatile intermediates for the synthesis of other amines and heterocyclic compounds.[8]

o Electronic Materials: It is used in the manufacturing of specialized chemicals for the
electronics industry, particularly as a component in photoresist formulations.[11]
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Figure 1. Key synthetic applications of 4-Methylbenzylamine.

Safety and Handling
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4-Methylbenzylamine is classified as a corrosive substance and requires careful handling to
avoid severe skin burns and eye damage.[1][5][12]

Hazard Information Details References
GHS Pictogram GHSO05 (Corrosion) [31[13]
Signal Word Danger [3][12][13]

H314: Causes severe skin
Hazard Statement [51[12]
burns and eye damage.

8A: Combustible corrosive
Storage Class ) [13]
hazardous materials.

WGK 3 (highly hazardous to
WGK [13]
water)

Personal Protective Equipment  Eyeshields, gloves, suitable [12][13]
(PPE) respirator.

First Aid Measures:
« Inhalation: Move the person to fresh air. Seek immediate medical attention.[1][12]

o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water
for at least 15 minutes. Seek immediate medical attention.[1][12]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[1][12]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[1][12]

Experimental Protocols

The following sections detail representative experimental procedures involving 4-
Methylbenzylamine.

Synthesis of N-(4-Methylbenzyl)imine (General Protocol)
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This protocol describes a microwave-assisted synthesis of an imine from 4-
methylbenzylamine and a generic aldehyde.[3]

Methodology:

Place 3 A molecular sieves (approx. 200 mg) into a microwave vial.

e Add 3 mL of dry dichloromethane (DCM).

e Add 4-methylbenzylamine (2 mmol, 1 equivalent).

e Add the desired aldehyde (2 mmol, 1 equivalent) to the vial and cap it securely.
e Heat the mixture in a microwave reactor at 50°C for 10 minutes (max 300 W).
 After cooling, filter the reaction mixture to remove the molecular sieves.

» Remove the solvent (DCM) from the filtrate under reduced pressure (e.g., using a rotary
evaporator) to yield the crude imine product. Further purification via chromatography or
recrystallization may be performed if necessary.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b130917?utm_src=pdf-body
https://www.benchchem.com/product/b130917?utm_src=pdf-body
https://connectsci.au/ch/article-lookup/doi/10.1071/ch14659
https://www.benchchem.com/product/b130917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Combine Reactants
(4-Methylbenzylamine, Aldehyde, DCM, Mol. Sieves)
in Microwave Vial

Microwave Irradiation

(50°C, 10 min)

Cool Reaction Mixture

'

Filter to Remove
Molecular Sieves

'

Solvent Evaporation
(Reduced Pressure)

Isolate Imine Product

Click to download full resolution via product page
Figure 2. Workflow for microwave-assisted imine synthesis.
Synthesis of 4-Methyl-N-(4-

methylbenzyl)benzenesulfonamide

This procedure details the synthesis of a sulfonamide from 4-methylbenzylamine and p-
toluenesulfonyl chloride.[14]

Methodology:
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To a stirring mixture of 4-methylbenzylamine (5.90 mmol, 1.12 eq) and pyridine (5.90 mmol,
1.12 eq) in 10 mL of degassed dichloromethane, add p-toluenesulfonyl chloride (1.00 g, 5.25
mmol, 1.0 eq) dropwise. The reaction should be conducted under a nitrogen atmosphere.

Stir the reaction mixture at room temperature for 24 hours.

After 24 hours, acidify the mixture with 5 M HCI.

Dilute the mixture with 15 mL of dichloromethane.

Transfer the mixture to a separatory funnel and wash the organic phase with water.
Combine the aqueous layers and back-extract with dichloromethane (10 mL).

Combine all organic phases, dry over a suitable drying agent (e.g., anhydrous Naz2SOa or
MgSO0a), filter, and concentrate the solvent under reduced pressure to obtain the crude
product.

The crude product can be purified by recrystallization to yield the pure sulfonamide.

Analysis by Capillary Zone Electrophoresis (CZE)
(General Protocol)

This protocol outlines a general method for analyzing a sample like 4-methylbenzylamine
using CZE. Specific parameters such as buffer pH and voltage may need optimization.

Instrumentation:

o A standard capillary electrophoresis system equipped with a UV detector, a high-voltage
power supply, and a fused-silica capillary.[10]

Methodology:

» Capillary Conditioning: Before first use, flush a new fused-silica capillary sequentially with 1
M NaOH, water, and the background electrolyte (BGE) buffer.[15] Between runs, rinse the
capillary with the BGE for a few minutes.[15]
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o Buffer Preparation: Prepare an acidic background electrolyte, for example, 500 mM acetic
acid (pH 2.5), to analyze the cationic 4-methylbenzylamine.[15] Degas the buffer before
use.

o Sample Preparation: Dissolve the 4-methylbenzylamine sample in the BGE or a compatible
solvent to a suitable concentration (e.g., 0.1-1 mg/mL).

o Electrophoresis:

[e]

Fill the capillary and electrode reservoirs with the prepared BGE.
o Inject the sample into the capillary (e.g., hydrodynamic or electrokinetic injection).

o Apply a constant voltage (e.g., 15-30 kV). Due to the positive charge of the protonated
amine in acidic buffer and the electroosmotic flow (EOF), the analyte will migrate towards
the cathode.[16]

o Monitor the analyte as it passes the detector window. 4-Methylbenzylamine can be
detected using a UV detector at a low wavelength (e.g., 210 nm).

o Data Analysis: The identity of the compound can be confirmed by comparing its migration
time to that of a known standard. Purity can be assessed by the presence of any additional
peaks in the electropherogram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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